Cas no 1194055-94-1 ((S)-1-(3-Bromophenyl)-2-methylpropan-1-amine)

(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine structure
1194055-94-1 structure
Product Name:(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine
CAS No:1194055-94-1
MF:C10H14BrN
MW:228.128861904144
CID:833561
PubChem ID:45074511
Update Time:2023-10-31

(S)-1-(3-Bromophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Bromophenyl)-2-methylpropan-1-amine
    • (1S)-1-(3-bromophenyl)-2-methylpropan-1-amine
    • (S)-1-(3-BROMOPHENYL)-2-METHYLPROPAN-1-AMIN
    • (S)-1-(3-bromo-phenyl)-2-methyl-propylamine
    • AG-A-07928
    • AK-37107
    • CTK5J8020
    • KB-63395
    • SureCN2401036
    • 1194055-94-1
    • SCHEMBL2401036
    • Inchi: 1S/C10H14BrN/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7,10H,12H2,1-2H3/t10-/m0/s1
    • InChI Key: SBSTZQZPZYZLKE-JTQLQIEISA-N
    • SMILES: BrC1=CC=CC(=C1)[C@H](C(C)C)N

Computed Properties

  • Exact Mass: 227.03096g/mol
  • Monoisotopic Mass: 227.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26Ų
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